Cas no 1261954-66-8 (3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid)

3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a trifluoromethyl group and dimethyl-substituted phenyl ring. These functional groups contribute to its distinct electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the dimethylphenyl moiety may influence regioselectivity in further derivatization. This compound is suitable for use in cross-coupling reactions, esterification, or amidation processes. Its well-defined structure allows for precise modifications, supporting the development of specialized fine chemicals with tailored properties.

3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid structure

1261954-66-8 structure

Product Name:3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid

CAS No:1261954-66-8

MF:C₁₆H₁₃F₃O₂

MW:294.268435239792

MDL:MFCD18319309

CID:2621542

PubChem ID:53225237

Update Time:2025-06-08

3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,5-DIMETHYLPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
- 2',5'-Dimethyl-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid, 95%
- 1261954-66-8
- MFCD18319309
- DTXSID60688969
- 3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid
- MDL： MFCD18319309
- Inchi： 1S/C16H13F3O2/c1-9-3-4-10(2)14(5-9)11-6-12(15(20)21)8-13(7-11)16(17,18)19/h3-8H,1-2H3,(H,20,21)
- InChI Key： BQNVEKNHSGRYIE-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)O)=CC(=C1)C1C=C(C)C=CC=1C)(F)F

Computed Properties

Exact Mass: 294.08676414Da
Monoisotopic Mass: 294.08676414Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 37.3Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326314-5 g	3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261954-66-8	95%	5g	€1159.00	2023-04-26
abcr	AB326314-5g	3-(2,5-Dimethylphenyl)-5-trifluoromethylbenzoic acid, 95%; .	1261954-66-8	95%	5g	€1159.00	2025-02-27